Cas no 2228247-52-5 ({3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine)
{3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2228247-52-5
- {3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine
- EN300-1957510
- {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
-
- Inchi: 1S/C11H11F5N2/c12-10(13)4-9(5-10,6-17)7-1-2-8(18-3-7)11(14,15)16/h1-3H,4-6,17H2
- InChI Key: DEESIIBEPSZHRE-UHFFFAOYSA-N
- SMILES: FC1(CC(C2C=NC(C(F)(F)F)=CC=2)(CN)C1)F
Computed Properties
- Exact Mass: 266.08423917g/mol
- Monoisotopic Mass: 266.08423917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
{3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957510-0.05g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 0.05g |
$1428.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-0.1g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 0.1g |
$1496.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-0.25g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 0.25g |
$1564.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-0.5g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 0.5g |
$1632.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-1.0g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1957510-2.5g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 2.5g |
$3332.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-5.0g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 5g |
$4309.0 | 2023-06-01 | ||
| Enamine | EN300-1957510-10.0g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 10g |
$6390.0 | 2023-06-01 | ||
| Enamine | EN300-1957510-1g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 1g |
$1701.0 | 2023-09-17 | ||
| Enamine | EN300-1957510-5g |
{3,3-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclobutyl}methanamine |
2228247-52-5 | 5g |
$4930.0 | 2023-09-17 |
{3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine
{3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine: A Comprehensive Overview
{3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine is a complex organic compound with the CAS number 2228247-52-5. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications in drug discovery. The molecule consists of a cyclobutane ring fused with a pyridine moiety, which is further substituted with trifluoromethyl and difluoro groups. These substituents contribute to the compound's stability, reactivity, and bioavailability, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The presence of multiple fluorine atoms in {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine enhances its lipophilicity and metabolic stability, which are critical properties for drug candidates. Researchers have explored the compound's ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous diseases, including cancer and neurodegenerative disorders.
The synthesis of {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. One of the most efficient methods reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to construct the pyridine-cyclobutane framework. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the molecule, which is essential for optimizing its pharmacokinetic properties.
From a structural standpoint, the cyclobutane ring in {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine introduces significant strain into the molecule. This strain can be harnessed to create reactive intermediates or to stabilize specific conformations that enhance binding affinity to target proteins. For instance, computational studies have demonstrated that the strained cyclobutane ring can adopt a chair-like conformation when interacting with certain binding pockets, thereby improving its potency as a ligand.
The trifluoromethyl group attached to the pyridine ring further modulates the electronic properties of the compound. Fluorine's electronegativity reduces electron density on adjacent atoms, which can influence both the compound's reactivity and its ability to engage in hydrogen bonding or π-interactions with biological targets. This makes {3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-y l c y c l o b u t y l } m e t h a n a m i n e a versatile building block for constructing bioactive molecules.
In terms of biological activity, {3,3-difluoro-1 6 (trifluoromethyl)pyridin 3 ylcyclobutyl}methanamine has shown promising results in preclinical studies. For example, researchers have reported its ability to inhibit kinase enzymes involved in cell proliferation and survival pathways. Additionally, the compound has demonstrated selectivity towards certain GPCRs, suggesting its potential utility in treating conditions such as hypertension and chronic pain.
One of the most exciting developments involving this compound is its role in structure-based drug design. By leveraging X-ray crystallography and molecular modeling techniques, scientists have been able to refine its structure to improve both potency and selectivity. These advancements underscore the importance of interdisciplinary approaches in modern drug discovery.
In conclusion, { 3 , 3 - d i f l u o r o - 1 - 6 - ( t r i f l u o r o m e t h y l ) p y r i d i n - 3 - y l c y c l o b u t y l } m e t h a n a m i n e represents a cutting-edge example of how structural complexity can be harnessed to create potent bioactive molecules. Its unique combination of fluorinated substituents and strained cyclobutane rings positions it as a valuable tool in both academic research and industrial drug development.
2228247-52-5 ({3,3-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclobutyl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)